Cas no 72836-17-0 (1,3,4-Thiadiazol-2-amine, 5-(butylsulfonyl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(butylsulfonyl)-
• CAS No: 72836-17-0
• MF: C₆H₁₁N₃O₂S₂
• MW: 221.300438165665
• CID: 543380
• PubChem ID: 20392743
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine, 5-(butylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(butylsulfonyl)-
• 5-(butylsulfonyl)-1,3,4-thiadiazol-2-amine
• A9447
• AG-L-24209
• CTK2H2059
• FT-0682295
• MolPort-016-578-707
• SCHEMBL11558152
• AKOS015839675
• 5-butylsulfonyl-1,3,4-thiadiazol-2-amine
• DTXSID30606610
• 5-(butane-1-sulfonyl)-1,3,4-thiadiazol-2-amine
• 72836-17-0

• MDL： MFCD17011885
• Inchi： 1S/C6H11N3O2S2/c1-2-3-4-13(10,11)6-9-8-5(7)12-6/h2-4H2,1H3,(H2,7,8)
• InChI Key： QPLFNKQUAMIOGI-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(N)S1)(CCCC)(=O)=O

Computed Properties

• Exact Mass: 221.02943
• Monoisotopic Mass: 221.02926895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 123Ų

Experimental Properties

• PSA: 85.94

1,3,4-Thiadiazol-2-amine, 5-(butylsulfonyl)- Security Information

• HazardClass：IRRITANT